Cas no 1182-68-9 (Menaquinone 5)

• Product Name: Menaquinone 5
• CAS No: 1182-68-9
• MF: C₃₆H₄₈O₂
• MW: 512.765130996704
• CID: 185279
• PubChem ID: 14009404
• Update Time: 2025-04-19

Menaquinone 5 Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,2-methyl-3-[(2E,6E,10E,14E)-3,7,11,15,19-pentamethyl-2,6,10,14,18-eicosapentaen-1-yl]-
• Menaquinone 5
• 2-Methyl-3-[(2E,6E,10E,14E)-3,7,11,15,19-pentamethyl-2,6,10,14,18-icosapentenyl]-1,4-naphthalenedione
• 2-[(2E,6E,10E,14E,18E)-2,6,10,14,18-Icosapentaen-1-yl]-3-methyl-1 ,4-naphthoquinone
• Q27251438
• 1182-68-9
• 2-Methyl-3-((2E,6E,10E,14E)-3,7,11,15,19-pentamethylicosa-2,6,10,14,18-pentaen-1-yl)naphthalene-1,4-dione
• UNII-12V8PA4WCH
• menaquinone-5
• 1,4-NAPHTHALENEDIONE, 2-METHYL-3-((2E,6E,10E,14E)-3,7,11,15,19-PENTAMETHYL-2,6,10,14,18-EICOSAPENTAEN-1-YL)-
• Vitamin K2(25)
• menaquinone(5)
• EX-A5474
• Vitamin MK 5
• J39.473D
• CHEMBL4297659
• 12V8PA4WCH
• MK-5
• 1,4-Naphthalenedione, 2-methly-3-(3,7,11,15,19-pentamethyl-2,6,10,14,18-eicosapentaenyl)-, (all-E)-
• DB15381
• MENAQUINONE [WHO-DD]
• 2-methyl-3-[(2E,6E,10E,14E)-3,7,11,15,19-pentamethylicosa-2,6,10,14,18-pentaenyl]naphthalene-1,4-dione
• Menaguinone
• SCHEMBL10054543

• Inchi： 1S/C36H48O2/c1-26(2)14-10-15-27(3)16-11-17-28(4)18-12-19-29(5)20-13-21-30(6)24-25-32-31(7)35(37)33-22-8-9-23-34(33)36(32)38/h8-9,14,16,18,20,22-24H,10-13,15,17,19,21,25H2,1-7H3/b27-16+,28-18+,29-20+,30-24+
• InChI Key： HYPYXGZDOYTYDR-HAJWAVTHSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(C)=C1C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 442.28700
• Monoisotopic Mass: 442.28718
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 14
• Complexity: 788
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• Surface Charge: 0
• Tautomer Count: 18
• XLogP3: nothing

Experimental Properties

• Density: 1.003
• Boiling Point: 574.3°C at 760 mmHg
• Flash Point: 209.5°C
• Refractive Index: 1.55
• PSA: 34.14000
• LogP: 8.69390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones